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Compound of Interest

Compound Name: Benzyl 4-methylbenzoate

Cat. No.: B1581448

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 4-methylbenzoate (also known as Benzyl p-toluate) is an aromatic ester recognized
for its use in the fragrance and flavor industries.[1] Formed from the reaction of benzyl alcohol
and 4-methylbenzoic acid, this compound is a colorless to pale yellow liquid with a generally
described pleasant, aromatic odor.[1] While not as extensively documented in perfumery
literature as its close relative, benzyl benzoate, its chemical structure suggests potential
applications as a modifier and blender in fragrance compositions.

This document summarizes the available technical data for Benzyl 4-methylbenzoate and
provides representative experimental protocols relevant to its synthesis and analysis. It is
important to note that detailed public information on its specific olfactory profile and quantitative
use in fragrance formulations is limited.

Physicochemical and Olfactory Properties

Quantitative data for Benzyl 4-methylbenzoate is sparse in fragrance-specific literature. The
following tables compile available data from chemical databases and supplier information.

Table 1: Chemical Identity and Physical Properties
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Property Value Source

Chemical Name Benzyl 4-methylbenzoate PubChem
Benzyl p-toluate; p-Toluic acid,

Synonym(s) PubChem
benzyl ester

CAS Number 5467-99-2 [11[2]

Molecular Formula C15H1402 [1112]

Molecular Weight 226.27 g/mol [2]

Appearance Colorless to pale yellow liquid [1]
Soluble in organic solvents

Solubility (ethanol, ether); limited [1]
solubility in water

Table 2: Olfactory and Fragrance Application Data
Property Description Source/Comment
Odor Profile Pleasant, aromatic odor. [1]

Note: A more detailed olfactory

description (e.qg., floral, fruity,

balsamic) is not available in

the reviewed literature.

Potential Role in Fragrance

Modifier, Blender, potential

Fixative.

Inferred from its chemical
structure as a high molecular
weight ester, similar to other
benzyl esters used in
perfumery. This is a
hypothesized role due to a lack

of specific documentation.

Typical Usage Level

Not publicly documented.

Substantivity

Not publicly documented.
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Applications in Fragrance Compositions

Benzyl 4-methylbenzoate is valued for its applications in perfumery and as an intermediate in
organic synthesis.[1] Based on the properties of similar high molecular weight esters like benzyl
benzoate, it can be logically inferred that Benzyl 4-methylbenzoate may serve several
functions within a fragrance formulation:

» Modifier: It could be used to blend and soften the notes of other ingredients, adding a subtle
aromatic character without dominating the composition.

» Fixative: Its low volatility could allow it to act as a fixative, slowing the evaporation rate of
more volatile fragrance components and thus prolonging the scent's longevity on the skin.

o Blender for Floral and Oriental Accords: Its aromatic nature suggests it could be a valuable
component in creating complex floral, balsamic, and oriental fragrance types, providing body
and warmth.

The logical relationship of how a modifier/fixative like Benzyl 4-methylbenzoate might function
in a fragrance is illustrated below.
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Fragrance Composition
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Fig. 1: Potential role of Benzyl 4-methylbenzoate in a fragrance.

Experimental Protocols
Protocol 1: Representative Synthesis via Fischer
Esterification

This protocol describes a standard laboratory procedure for the synthesis of Benzyl 4-
methylbenzoate from 4-methylbenzoic acid and benzyl alcohol. This is a representative
method based on the well-established Fischer esterification reaction.

Materials:

¢ 4-methylbenzoic acid (p-toluic acid)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1581448?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Benzyl alcohol (in excess, e.g., 4-fold molar excess)

Concentrated sulfuric acid (H2S0a) or p-toluenesulfonic acid (p-TsOH) as a catalyst
Diethyl ether or Ethyl acetate (for extraction)

Saturated sodium bicarbonate (NaHCOs) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)

Round-bottomed flask, reflux condenser, heating mantle, separatory funnel, distillation

apparatus
Procedure:

Reaction Setup: In a round-bottomed flask, combine 1.0 mole of 4-methylbenzoic acid with

4.0 moles of benzyl alcohol.

Catalyst Addition: Slowly and with stirring, add a catalytic amount of concentrated sulfuric
acid (approx. 1-2% of the total reactant mass).

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The
reaction is typically refluxed for 2-4 hours. The progress can be monitored by Thin Layer
Chromatography (TLC).

Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room
temperature. Carefully pour the cooled mixture into a separatory funnel containing cold
water.

Extraction: Extract the aqueous mixture with diethyl ether or ethyl acetate. The organic layer
will contain the ester and excess benzyl alcohol.

Washing: Wash the organic layer sequentially with:

o Saturated sodium bicarbonate solution to neutralize the acid catalyst and remove any
unreacted 4-methylbenzoic acid. (Caution: CO:2 evolution).
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o Saturated sodium chloride solution (brine) to remove residual water.

e Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the extraction solvent using a rotary
evaporator.

 Purification: The crude product (a mixture of Benzyl 4-methylbenzoate and excess benzyl
alcohol) is purified by vacuum distillation to separate the high-boiling ester from the lower-
boiling excess alcohol.

1. Reactants
4-Methylbenzoic Acid 2. Reflux
Benzyl Alcohol (2-4 hours)
+Acid Catalyst

Final Product
Benzyl
4-methylbenzoate

3. Workup
Quench with H20
Extract with Ether

4. Wash
NaHCO: then NaCl(aq)

Click to download full resolution via product page

Fig. 2: Workflow for the synthesis of Benzyl 4-methylbenzoate.

Protocol 2: Quality Control by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol provides a general method for analyzing the purity of the synthesized Benzyl 4-
methylbenzoate.

Instrumentation:

o Gas Chromatograph with a Flame lonization Detector (FID) or Mass Spectrometer (MS)

e Capillary Column: A non-polar or medium-polarity column (e.g., DB-5, HP-5MS) is suitable.
Sample Preparation:

¢ Dilute a small amount of the purified product in a suitable solvent (e.g., ethanol or ethyl
acetate) to a concentration of approximately 100-1000 ppm.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/product/b1581448?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

GC-MS Conditions (Typical):
e Injector Temperature: 250 °C
o Carrier Gas: Helium, constant flow (e.g., 1.0 mL/min)
e Oven Program:
o Initial Temperature: 100 °C, hold for 1 minute.
o Ramp: 10 °C/min to 280 °C.
o Final Hold: Hold at 280 °C for 5-10 minutes.
e MS Detector (if used):
o lon Source Temperature: 230 °C
o Quadrupole Temperature: 150 °C
o Scan Range: 40-450 amu
Data Analysis:

e The purity of the sample is determined by the relative peak area of Benzyl 4-
methylbenzoate in the chromatogram.

e The identity is confirmed by comparing the resulting mass spectrum with a reference
spectrum. Key fragments would be expected at m/z values corresponding to the benzyl
cation (91) and the 4-methylbenzoyl cation (119).

Safety and Regulatory

Information on the regulatory status of Benzyl 4-methylbenzoate under organizations like
IFRA (International Fragrance Association) is not readily available, unlike for more common
materials like benzyl benzoate. Standard laboratory safety precautions, including the use of
personal protective equipment (gloves, safety glasses), should be followed when handling this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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